Cas no 1396878-82-2 (N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396878-82-2
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• CID: 5776754
• PubChem ID: 71789242
• Update Time: 2025-06-12

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6210-1075
• AKOS024539049
• 1396878-82-2
• N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyltriazole-4-carboxamide
• VU0537013-1
• N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C11H15N5O2/c1-15-6-9(13-14-15)11(18)12-7-4-10(17)16(5-7)8-2-3-8/h6-8H,2-5H2,1H3,(H,12,18)
• InChI Key： IJKAMMNFJFHBBN-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1CC1)NC(C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 249.12257474g/mol
• Monoisotopic Mass: 249.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 80.1Ų

Additional information on N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396878-82-2)

The compound N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396878-82-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the cyclopropyl and pyrrolidinone moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel heterocyclic compounds like N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide has surged due to their versatility in addressing unmet medical needs. The integration of a 1,2,3-triazole ring in its structure is particularly noteworthy, as this motif is known for its stability and bioisosteric properties, often enhancing pharmacokinetic profiles. This compound’s carboxamide functionality further contributes to its potential as a bioactive scaffold, a topic frequently searched by chemists and pharmacologists.

The synthesis of CAS No. 1396878-82-2 involves multi-step organic reactions, including cyclization and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further biological evaluation. Given the growing interest in small-molecule therapeutics, this compound’s structural complexity and functional groups make it a subject of ongoing research in academic and industrial laboratories.

From a commercial perspective, N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is often sought after by pharmaceutical companies exploring new chemical entities (NCEs) for oncology and inflammatory diseases. Its molecular weight and logP value suggest favorable drug-like properties, a key consideration in modern drug design. Additionally, the compound’s solubility and stability under physiological conditions are frequently evaluated, as these factors directly impact its therapeutic potential.

In the context of AI-driven drug discovery, CAS No. 1396878-82-2 exemplifies how computational tools can predict binding affinities and optimize molecular structures. Searches for “triazole-based drugs” or “pyrrolidinone derivatives” often highlight this compound’s relevance, reflecting its alignment with cutting-edge research. Furthermore, its potential role in combination therapies or as a synergistic agent is an area of active investigation, addressing the need for more effective treatment regimens.

Environmental and regulatory considerations also play a role in the study of N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide. As the pharmaceutical industry shifts toward green chemistry principles, researchers are exploring sustainable synthesis routes for this compound. Questions about its biodegradability and ecotoxicology are increasingly common, underscoring the importance of responsible innovation in chemical development.

In summary, N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396878-82-2) represents a compelling example of modern medicinal chemistry. Its structural diversity, potential therapeutic applications, and alignment with industry trends make it a valuable subject for ongoing research. As scientific inquiries into targeted drug delivery and personalized medicine continue to evolve, this compound is poised to remain at the forefront of innovation.